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Cat. No.: B1295122

Get Quote

Abstract
This technical guide provides a comprehensive overview of the predicted spectroscopic

characteristics of 1,2-bis(dimethylamino)-2-methylpropane (CAS No. 68367-53-3), a diamine

with applications in chemical synthesis. In the absence of fully published spectral data, this

document leverages a first-principles approach, drawing upon established spectroscopic

principles and comparative analysis with structurally analogous compounds. We will delve into

the anticipated Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data, offering field-proven insights into the experimental considerations and the causal

relationships between the molecular structure and its spectral output. This guide is intended for

researchers, scientists, and professionals in drug development and chemical manufacturing

who require a deep understanding of the structural elucidation of complex amines.
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1,2-bis(dimethylamino)-2-methylpropane, also known as N,N,N',N',2-pentamethyl-1,2-

propanediamine, is a vicinal diamine featuring two tertiary amino groups. The unique structural

arrangement, with a quaternary carbon at the 2-position, imparts specific chemical properties

that are of interest in catalysis, as a ligand in organometallic chemistry, and as a building block

in the synthesis of more complex molecules. Accurate and unambiguous structural confirmation

is paramount for its application, and this is primarily achieved through a combination of

spectroscopic techniques.

This guide will provide a detailed prediction and interpretation of the ¹H NMR, ¹³C NMR, IR, and

MS spectra of 1,2-bis(dimethylamino)-2-methylpropane. By dissecting the molecule into its

constituent functional groups and comparing them with the known spectral data of analogous

structures, we can construct a highly accurate and reliable spectral profile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For 1,2-bis(dimethylamino)-2-methylpropane, both ¹H and ¹³C NMR will

provide critical information about the electronic environment of each nucleus.

Predicted ¹H NMR Spectrum
The ¹H NMR spectrum is expected to be relatively simple, reflecting the symmetry of the

molecule. We anticipate three distinct signals:

A singlet for the two equivalent geminal methyl groups at the C2 position.

A singlet for the methylene protons (CH₂) adjacent to the C1 dimethylamino group.

Two singlets for the four N-methyl groups. The two dimethylamino groups are diastereotopic

due to the chiral center at C2, and therefore the four methyl groups are not chemically

equivalent.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities
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Protons
Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Rationale

C(CH₃)₂ ~1.0 - 1.2 Singlet 6H

Shielded

environment of

alkyl groups on a

quaternary

carbon.

CH₂N ~2.2 - 2.4 Singlet 2H

Adjacent to an

electron-

withdrawing

dimethylamino

group.

N(CH₃)₂ (C1) ~2.2 - 2.3 Singlet 6H

Typical chemical

shift for N-methyl

groups in

aliphatic amines.

N(CH₃)₂ (C2) ~2.3 - 2.5 Singlet 6H

Slightly

deshielded

compared to the

C1 N-methyls

due to proximity

to the quaternary

center.

The prediction for the gem-dimethyl group is based on the spectrum of 2-methylpropane,

where the methyl protons appear around 0.9 ppm[1]. The presence of the amino groups will

cause a slight downfield shift. The methylene and N-methyl proton shifts are estimated from

data for N,N,N',N'-tetramethylethylenediamine (TMEDA)[2] and 2-(dimethylamino)-2-

methylpropanol[3].

Predicted ¹³C NMR Spectrum
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The proton-decoupled ¹³C NMR spectrum is expected to show five signals, corresponding to

the five non-equivalent carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon
Predicted Chemical Shift
(δ, ppm)

Rationale

C(CH₃)₂ ~25 - 30

Typical chemical shift for

methyl carbons attached to a

quaternary carbon, as seen in

2,2-dimethylpropane[4].

C(CH₃)₂ ~50 - 55

Quaternary carbon attached to

two methyl groups and a

dimethylamino group. Data

from 2-amino-2-methyl-1-

propanol suggests a shift in

this region[5].

CH₂N ~65 - 70
Methylene carbon attached to

a dimethylamino group.

N(CH₃)₂ (C1) ~45 - 50

Typical chemical shift for N-

methyl carbons in aliphatic

amines, similar to TMEDA[6].

N(CH₃)₂ (C2) ~48 - 53

Slightly different chemical

environment compared to the

C1 N-methyls due to

attachment to the quaternary

carbon.

Experimental Protocol for NMR Data Acquisition
A robust NMR analysis requires careful sample preparation and parameter selection.

Step-by-Step Methodology:
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Sample Preparation: Dissolve approximately 10-20 mg of 1,2-bis(dimethylamino)-2-

methylpropane in 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a suitable solvent

as it is aprotic and dissolves a wide range of organic compounds.

Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer for optimal resolution.

¹H NMR Acquisition:

Acquire a standard one-pulse ¹H spectrum.

Set the spectral width to cover a range of 0-10 ppm.

Use a pulse angle of 30-45 degrees to ensure a short relaxation delay (typically 1-2

seconds).

Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise

ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum using a standard pulse program.

Set the spectral width to 0-220 ppm.

Employ a sufficient number of scans (e.g., 1024 or more) due to the lower natural

abundance of ¹³C.

Data Processing: Process the raw data with Fourier transformation, phase correction, and

baseline correction. Integrate the ¹H NMR signals and reference both spectra to the residual

solvent peak or an internal standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy
IR spectroscopy is an excellent technique for identifying the functional groups present in a

molecule. The IR spectrum of 1,2-bis(dimethylamino)-2-methylpropane will be characterized by

absorptions corresponding to C-H and C-N bond vibrations.

Predicted IR Absorption Bands
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Table 3: Predicted Major IR Absorption Bands

Wavenumber
(cm⁻¹)

Vibration Type Intensity Rationale

2950 - 2850
C-H stretching

(alkane)
Strong

Characteristic of sp³

C-H bonds in the

methyl and methylene

groups. Similar to

spectra of 2-

methylpropane[7].

2820 - 2780
C-H stretching (N-

CH₃)
Medium

Diagnostic for the C-H

stretch on a carbon

attached to a nitrogen

atom.

1470 - 1450
C-H bending (CH₂ and

CH₃)
Medium

Asymmetric and

symmetric bending

modes of the alkyl

groups.

1380 - 1365
C-H bending (gem-

dimethyl)
Medium-Strong

A characteristic

doublet for the gem-

dimethyl group.

1250 - 1020 C-N stretching Medium-Strong

Corresponds to the

stretching vibrations of

the C-N bonds of the

tertiary amines.

The absence of significant absorptions in the 3300-3500 cm⁻¹ region would confirm the

absence of N-H bonds, and the lack of a strong absorption around 1700 cm⁻¹ would indicate

the absence of a carbonyl group.

Experimental Protocol for IR Data Acquisition
Step-by-Step Methodology:
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Sample Preparation: As 1,2-bis(dimethylamino)-2-methylpropane is likely a liquid at room

temperature, the simplest method is to acquire the spectrum of a neat sample.

Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

Data Acquisition:

Place a small drop of the neat liquid between two potassium bromide (KBr) or sodium

chloride (NaCl) salt plates.

Alternatively, use an attenuated total reflectance (ATR) accessory, which requires placing

a drop of the sample directly onto the ATR crystal.

Acquire the spectrum over the range of 4000-400 cm⁻¹.

Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

Data Processing: Perform a background subtraction using a spectrum of the empty salt

plates or ATR crystal.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its structure.

Predicted Mass Spectrum
Upon electron ionization (EI), 1,2-bis(dimethylamino)-2-methylpropane (molar mass: 144.26

g/mol ) is expected to produce a molecular ion peak ([M]⁺) at m/z 144. The fragmentation

pattern will be dominated by the cleavage of C-C and C-N bonds, particularly alpha-cleavage

adjacent to the nitrogen atoms, which is a highly favorable fragmentation pathway for amines.

Table 4: Predicted Key Mass Spectral Fragments

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z Proposed Fragment Rationale

144 [C₈H₂₀N₂]⁺ Molecular ion peak.

129 [M - CH₃]⁺
Loss of a methyl group from

the quaternary center.

86 [CH₂=N(CH₃)₂]⁺

Alpha-cleavage of the C1-C2

bond. This is expected to be a

very stable and abundant ion.

58 [C₂H₅N(CH₃)]⁺ Further fragmentation.

44 [CH₂=N(CH₃)]⁺ Further fragmentation.

The base peak is likely to be at m/z 86 due to the stability of the resulting iminium ion.

Experimental Protocol for MS Data Acquisition
Step-by-Step Methodology:

Sample Introduction: Introduce a dilute solution of the compound in a volatile solvent (e.g.,

methanol or dichloromethane) into the mass spectrometer via direct infusion or through a

gas chromatography (GC) column if sample purity is a concern.

Ionization: Use electron ionization (EI) at 70 eV to induce fragmentation.

Analysis: Analyze the resulting ions using a quadrupole, time-of-flight (TOF), or magnetic

sector mass analyzer.

Data Acquisition: Scan a mass range of m/z 30-300 to capture the molecular ion and all

significant fragments.

Visualization of Spectroscopic Relationships
The following diagrams illustrate the key structural features and their expected manifestation in

the spectroscopic data.
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1,2-bis(dimethylamino)-2-methylpropane Structure

Predicted NMR Signals

Predicted IR Absorptions

Predicted MS Fragments

C(N(C)C)(C(C)(C)N(C)C)

¹H: gem-CH₃

(~1.1 ppm, s, 6H)

¹H: CH₂N
(~2.3 ppm, s, 2H)

¹H: N(CH₃)₂ @ C1
(~2.25 ppm, s, 6H)

¹H: N(CH₃)₂ @ C2
(~2.4 ppm, s, 6H)

¹³C: gem-CH₃

(~27 ppm)

¹³C: C(CH₃)₂
(~52 ppm)

¹³C: CH₂N
(~68 ppm)

¹³C: N(CH₃)₂ @ C1
(~47 ppm)

¹³C: N(CH₃)₂ @ C2
(~50 ppm)

C-H stretch
(2950-2850 cm⁻¹)

N-CH₃ stretch
(2820-2780 cm⁻¹)

C-N stretch
(1250-1020 cm⁻¹)

[M]⁺
(m/z 144)

[M-15]⁺
(m/z 129)

[C₅H₁₂N]⁺
(m/z 86, base peak)

Click to download full resolution via product page

Caption: Correlation of molecular structure with predicted spectroscopic data.
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Conclusion
This technical guide has provided a detailed, predictive analysis of the NMR, IR, and MS

spectra of 1,2-bis(dimethylamino)-2-methylpropane. By leveraging data from structurally similar

molecules, we have established a robust set of expected spectral characteristics that can be

used to confirm the identity and purity of this compound. The provided experimental protocols

offer a starting point for the practical acquisition of this data in a laboratory setting. This

predictive approach, grounded in fundamental spectroscopic principles, serves as a powerful

tool for researchers in the absence of published reference spectra.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.fishersci.ca/shop/products/n-n-n-n-tetramethylethylenediamine-99-extra-pure-thermo-scientific/p-4509952
https://www.fishersci.ca/shop/products/n-n-n-n-tetramethylethylenediamine-99-extra-pure-thermo-scientific/p-4509952
https://m.chemicalbook.com/SpectrumEN_110-18-9_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/23435
https://pubchem.ncbi.nlm.nih.gov/compound/23435
https://www.docbrown.info/page06/spectra/22-dimethylpropane-nmr13c.htm
https://www.docbrown.info/page06/spectra/22-dimethylpropane-nmr13c.htm
https://www.docbrown.info/page06/spectra/22-dimethylpropane-nmr13c.htm
https://www.chemicalbook.com/SpectrumEN_124-68-5_13CNMR.htm
https://m.chemicalbook.com/SpectrumEN_110-18-9_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-methylpropionitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-methylpropionitrile
https://www.benchchem.com/product/b1295122/docs#spectroscopic-characterization-of-1-2-bis-dimethylamino-2-methylpropane-a-technical-guide
https://www.benchchem.com/product/b1295122/docs#spectroscopic-characterization-of-1-2-bis-dimethylamino-2-methylpropane-a-technical-guide
https://www.benchchem.com/product/b1295122/docs#spectroscopic-characterization-of-1-2-bis-dimethylamino-2-methylpropane-a-technical-guide
https://www.benchchem.com/product/b1295122/docs#spectroscopic-characterization-of-1-2-bis-dimethylamino-2-methylpropane-a-technical-guide
https://www.benchchem.com/product/b1295122?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

